Cas no 1217446-43-9 (1-tert-butyl 2-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride)

• Product Name: 1-tert-butyl 2-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride
• CAS No: 1217446-43-9
• MF: C₁₁H₂₁ClN₂O₄
• MW: 280.748442411423
• MDL: MFCD10568359
• CID: 1095438
• PubChem ID: 45072449
• Update Time: 2025-10-19

1-tert-butyl 2-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-1-tert-Butyl 2-methyl 4-aminopyrrolidine-1,2-dicarboxylate hydrochloride
• 1-O-tert-butyl 2-O-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate,hydrochloride
• Methyl (2R,4S)-4-amino-1-Boc-pyrrolidine-2-carboxylate hydrochloride
• (2R,4S)-1-TERT-BUTYL2-METHYL4-AMINOPYRROLIDINE-1,2-DICARBOXYLATE HCL
• (2r,4s)-4-amino-1-boc-pyrrolidine-2-carboxylic acid methyl ester hydrochloride
• (2R,4S)-4-AMINO-1-BOC-PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER-HCl
• 1-N-BOC-4(S)AMINO-PYRROLIDINE-2(R)-CARBOXYLIC ACID METHYL ESTER H
• 4-Aminopyrrolidine-1,2-dicarboxylate
• KB-144621
• PB25275
• 1-tert-butyl 2-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride
• 1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(1,1-dimethylethyl) 2-methyl ester, hydrochloride (1:1), (2R,4S)-
• N-Boc-(2R,4S)-4-Amino-D-proline methyl ester HCl
• SB22156

• MDL： MFCD10568359
• Inchi： 1S/C11H20N2O4.ClH/c1-11(2,3)17-10(15)13-6-7(12)5-8(13)9(14)16-4;/h7-8H,5-6,12H2,1-4H3;1H/t7-,8+;/m0./s1
• InChI Key： KFYCQKLSGMAVQH-KZYPOYLOSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1C[C@H](C[C@@H]1C(=O)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Topological Polar Surface Area: 81.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-tert-butyl 2-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride

Comprehensive Overview of 1-tert-butyl 2-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride (CAS No. 1217446-43-9)

The compound 1-tert-butyl 2-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride (CAS No. 1217446-43-9) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate in the development of bioactive molecules, particularly in the fields of drug discovery and medicinal chemistry. The presence of both tert-butyl and methyl ester groups enhances its stability and reactivity, enabling precise modifications for targeted applications.

In recent years, the demand for chiral building blocks like 1-tert-butyl 2-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride has surged due to the growing emphasis on enantioselective synthesis and green chemistry. Researchers are increasingly focusing on sustainable methods to synthesize such compounds, aligning with global trends toward environmentally friendly processes. This compound’s role in asymmetric catalysis and peptide mimetics has also garnered attention, as it offers a versatile scaffold for designing novel therapeutics.

The CAS No. 1217446-43-9 is particularly notable for its potential in central nervous system (CNS) drug development, where pyrrolidine derivatives are often explored for their ability to modulate neurotransmitter systems. Its hydrochloride salt form improves solubility, a critical factor in pharmacokinetic optimization. Additionally, the compound’s 4-aminopyrrolidine core is a key structural motif in several FDA-approved drugs, underscoring its relevance in modern pharmaceutical innovation.

From a synthetic perspective, 1-tert-butyl 2-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride is often utilized in multistep organic synthesis to construct complex molecules. Its chiral purity and stereochemical integrity are crucial for achieving high yields and selectivity, especially in peptide coupling reactions and heterocyclic chemistry. The compound’s compatibility with solid-phase synthesis techniques further expands its utility in combinatorial chemistry and high-throughput screening.

As the pharmaceutical industry continues to prioritize precision medicine and targeted therapies, intermediates like CAS No. 1217446-43-9 play a pivotal role in enabling the discovery of next-generation drugs. Its applications extend to protease inhibitors, kinase modulators, and other small-molecule therapeutics, making it a subject of ongoing research in academic and industrial laboratories worldwide. The compound’s versatility and synthetic accessibility ensure its continued relevance in cutting-edge chemical biology and drug design.